Cas no 887577-43-7 (2-(4-Hydroxypiperidin-1-yl)benzene-1-carboximidamide)

• Product Name: 2-(4-Hydroxypiperidin-1-yl)benzene-1-carboximidamide
• CAS No: 887577-43-7
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 713156
• PubChem ID: 28601197
• Update Time: 2025-07-19

2-(4-Hydroxypiperidin-1-yl)benzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide,2-(4-hydroxy-1-piperidinyl)-
• 2-(4-HYDROXY-PIPERIDIN-1-YL)-BENZAMIDINE
• 2-(4-hydroxypiperidin-1-yl)benzenecarboximidamide
• 2-(4-hydroxypiperidin-1-yl)benzamidine
• 2-(4-Hydroxypiperidin-1-yl)benzene-1-carboximidamide
• DTXSID10651522
• AKOS000261250
• 887577-43-7

• MDL： MFCD06656923
• Inchi： 1S/C12H17N3O/c13-12(14)10-3-1-2-4-11(10)15-7-5-9(16)6-8-15/h1-4,9,16H,5-8H2,(H3,13,14)
• InChI Key： LQBAUWMXKVHRGP-UHFFFAOYSA-N
• SMILES： OC1CCN(C2C=CC=CC=2C(=N)N)CC1

Computed Properties

• Exact Mass: 219.13700
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 73.3

Experimental Properties

• PSA: 73.34000
• LogP: 1.79680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-(4-Hydroxypiperidin-1-yl)benzene-1-carboximidamide

Recent Advances in the Study of 2-(4-Hydroxypiperidin-1-yl)benzene-1-carboximidamide (CAS: 887577-43-7)

2-(4-Hydroxypiperidin-1-yl)benzene-1-carboximidamide (CAS: 887577-43-7) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug discovery, particularly as a modulator of specific biological pathways. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

The compound's structure, featuring a hydroxypiperidine moiety linked to a benzene-carboximidamide group, suggests its potential as a scaffold for designing novel therapeutics. Recent research has explored its interactions with various biological targets, including enzymes and receptors implicated in inflammatory and metabolic disorders. Computational modeling and in vitro assays have been employed to elucidate its binding affinities and mechanistic actions.

One of the key findings from recent studies is the compound's ability to inhibit specific kinases involved in signal transduction pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(4-Hydroxypiperidin-1-yl)benzene-1-carboximidamide exhibits selective inhibition against a subset of protein kinases, with IC50 values in the low micromolar range. This suggests its potential as a lead compound for developing kinase inhibitors with applications in oncology and autoimmune diseases.

Further investigations have explored the compound's pharmacokinetic properties. A recent preclinical study reported favorable absorption and distribution profiles, along with moderate metabolic stability. These findings, published in the European Journal of Pharmaceutical Sciences, indicate that structural modifications may further optimize its drug-like properties for clinical development.

The compound's safety profile has also been a subject of recent research. Toxicology studies conducted in animal models have shown acceptable tolerability at therapeutic doses, with no significant off-target effects observed. However, researchers have noted the need for additional studies to fully characterize its long-term safety and potential drug-drug interactions.

Emerging applications of 2-(4-Hydroxypiperidin-1-yl)benzene-1-carboximidamide include its use as a chemical probe in target identification and validation studies. Its unique structural features make it a valuable tool for understanding biological pathways and identifying new therapeutic targets. Several research groups have incorporated this compound into their chemical biology platforms for high-throughput screening and mechanism-of-action studies.

In conclusion, recent research on 2-(4-Hydroxypiperidin-1-yl)benzene-1-carboximidamide (CAS: 887577-43-7) has significantly advanced our understanding of its pharmacological potential. While challenges remain in optimizing its drug-like properties and expanding its therapeutic applications, the compound represents a promising scaffold for future drug discovery efforts. Continued research is warranted to fully exploit its potential in addressing unmet medical needs.